[2-[(1-Cyanocyclopentyl)amino]-2-oxoethyl] 5-methoxy-3-methyl-1-benzofuran-2-carboxylate

• IUPAC Name: [2-[(1-cyanocyclopentyl)amino]-2-oxoethyl] 5-methoxy-3-methyl-1-benzofuran-2-carboxylate
• InChI: InChI=1S/C19H20N2O5/c1-12-14-9-13(24-2)5-6-15(14)26-17(12)18(23)25-10-16(22)21-19(11-20)7-3-4-8-19/h5-6,9H,3-4,7-8,10H2,1-2H3,(H,21,22)
• InChI Key: HTCSYGOXOAVFNM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=C1C=C(C=C2)OC)C(=O)OCC(=O)NC3(CCCC3)C#N
• Molecular Formula: C19H20N2O5
• Molecular Weight: 356.4 g/mol

Description

The compound belongs to the class of benzofuran derivatives. Benzofuran and its derivatives are found to be suitable structures, existing widely in natural products and unnatural compounds with a wide range of biological and pharmacological applications. They have been used in the treatment of various diseases such as cancer or psoriasis.

Synthesis Analysis

The synthesis of benzofuran derivatives involves various strategies. One of the strategies involves the one-pot etherification and dehydrative cyclization of o-hydroxyacetophenones under basic conditions. Another strategy includes the dehydrative cyclization of o-hydroxybenzyl ketones. The benzofuran based lead compounds were synthesized, and the obtained 2-hydroxy-5-nitrobenzaldehyde was subsequently treated with ethyl bromoacetate in the presence of sodium carbonate in N-methyl pyrrolidine.

Molecular Structure Analysis

The molecular structure of benzofuran derivatives is unique and versatile. The 4-position of the benzofuran may be substituted or unsubstituted but good antimicrobial activity was exhibited when the substituent on the 4-position contained halogens or hydroxyl groups.

Chemical Reactions Analysis

Benzofuran derivatives undergo various chemical reactions. For instance, a complex benzofuran derivative is constructed by a unique free radical cyclization cascade. Another benzofuran ring is constructed by proton quantum tunneling.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzofuran derivatives depend on their structure and substituents. For instance, compounds with methylation of the hydroxyl group had reduced solubility and decreased antimicrobial abilities.

Mechanism of Action

The mechanism of action of benzofuran derivatives is diverse and depends on their structure. They have been found to exhibit antimicrobial, anti-tumor, antibacterial, anti-oxidative, and anti-viral activities.

Future Directions

Benzofuran derivatives have attracted considerable attention in the field of drug discovery due to their wide array of biological activities. Future research will likely focus on the development of new therapeutic agents based on this scaffold.